
(4-Chlorophenyl)(diphenyl)methanol CAS 6922-
89-0 properties

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name:
(4-Chlorophenyl)

(diphenyl)methanol

CAS No.: 6922-89-0

Cat. No.: B3056124

Get Quote

Technical Monograph: (4-Chlorophenyl)
(diphenyl)methanol
CAS: 6922-89-0 | Formula: C₁₉H₁₅ClO | MW: 294.78 g/mol [1]

Executive Summary
(4-Chlorophenyl)(diphenyl)methanol, often referred to as 4-Chlorotrityl alcohol, is a tertiary

alcohol and a critical intermediate in organic synthesis and medicinal chemistry.[1] Unlike its

"hyper-acid-labile" isomer (2-chlorotrityl alcohol), the 4-chloro derivative exhibits a distinct

stability profile governed primarily by electronic effects rather than steric strain.[1]

Its primary utility lies in two domains:

Protecting Group Chemistry: It serves as the immediate precursor to 4-Chlorotrityl chloride

(4-Cl-Trt-Cl), a reagent used to introduce the 4-chlorotrityl protecting group.[1] This group
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offers "tunable" acid lability—more stable than standard trityl (Tr) and dimethoxytrityl (DMTr)

groups—enabling orthogonal deprotection strategies in peptide and nucleotide synthesis.[1]

Pharmaceutical Impurity Profiling: It is a regulated impurity (Impurity B) in the manufacturing

of Clotrimazole, requiring precise quantification for regulatory compliance (ICH Q3A/Q3B).

Physicochemical Profile
Property Data Note

Appearance
White to off-white crystalline

solid

Hygroscopic; store under inert

atmosphere.[1]

Melting Point 84–86 °C (Lit.)[1]

Distinct from secondary

alcohol analogs (e.g., 4-

chlorobenzhydrol, MP ~60°C).

[1]

Solubility
Soluble in DCM, THF, EtOAc,

Toluene

Insoluble in water.[1] Forms

carbocation in TFA.

pKa (Conj. Acid) ~ -4 to -5 (estimated for cation)

The 4-Cl substituent

destabilizes the carbocation

relative to Trityl.[1]

Reactivity SN1 Pathway Dominant

Reacts readily with acetyl

chloride or SOCl₂ to form the

trityl chloride.

Synthetic Protocol: Grignard Addition
The most robust synthesis involves the addition of a Grignard reagent to a benzophenone

derivative. This route is preferred over Friedel-Crafts methods due to higher regioselectivity and

yield.[1]

Reaction Scheme
The synthesis couples 4-Chlorobenzophenone with Phenylmagnesium bromide (or conversely,

Benzophenone with 4-Chlorophenylmagnesium bromide).[1]
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Figure 1: Grignard synthesis pathway. The reaction proceeds via nucleophilic attack on the

carbonyl carbon.

Step-by-Step Methodology
Reagents:

4-Chlorobenzophenone (1.0 eq)[1]

Phenylmagnesium bromide (1.2 eq, 3.0 M in Et₂O)[1]

Anhydrous THF (Solvent)[1][2]

Ammonium Chloride (sat.[1][2][3] aq.)

Protocol:

Preparation: Flame-dry a 3-neck round-bottom flask equipped with a reflux condenser and

addition funnel. Purge with Nitrogen (N₂).[1]

Dissolution: Dissolve 4-Chlorobenzophenone in anhydrous THF (5 mL/mmol). Cool to 0°C.[1]

[2]

Addition: Add PhMgBr solution dropwise over 30 minutes. Note: Exothermic reaction.[1]

Maintain internal temp < 10°C to prevent biphenyl byproduct formation.
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Reflux: Once addition is complete, warm to room temperature, then reflux for 2–4 hours.

Monitor by TLC (Hexane/EtOAc 9:1).[1] The starting ketone spot should disappear.

Quench: Cool to 0°C. Carefully quench with saturated NH₄Cl. Caution: Vigorous bubbling.[1]

Workup: Extract with Ethyl Acetate (3x). Wash combined organics with Brine. Dry over

Na₂SO₄ and concentrate in vacuo.

Purification: Recrystallize from hot Hexane/Ethanol (9:1) to yield white crystals.[1]

Self-Validation Check:

Color Change: Reaction mixture typically transitions from clear/yellow to a cloudy

suspension (alkoxide formation).[1]

Quench: Failure to observe bubbling upon NH₄Cl addition implies the Grignard reagent was

consumed or degraded (wet solvent).

Mechanistic Insight: The Trityl Electronic Ladder
Understanding the acid stability of trityl derivatives is crucial for selecting the right protecting

group. The stability of the ether/ester bond is inversely proportional to the stability of the

corresponding carbocation (SN1 mechanism).

Electron Donating Groups (OMe): Stabilize the cation

Rapid ionization

High Acid Lability.

Electron Withdrawing Groups (Cl): Destabilize the cation

Slow ionization

Increased Acid Stability.

(4-Chlorophenyl)(diphenyl)methanol sits at a unique position: it is more stable to acid than

unsubstituted trityl alcohol, making it useful for protecting groups that must survive mild acid

treatments (like detachment of 2-chlorotrityl resins).[1]
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Figure 2: Relative acid stability of trityl protecting groups.[1] 4-Chlorotrityl is more resistant to

acid than standard trityl.[1]

Critical Distinction: Do not confuse 4-chlorotrityl with 2-chlorotrityl.

2-Chlorotrityl: Steric hindrance twists the phenyl rings, relieving strain upon ionization.[1] This

makes it hyper-acid-labile (cleaves with 1% TFA).[1]

4-Chlorotrityl: Steric effect is negligible.[1] Electronic effect (inductive withdrawal) dominates,

making it less labile than Trityl.[1]
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Applications in Drug Development
A. Precursor to 4-Chlorotrityl Chloride
Researchers convert the alcohol to the chloride using Acetyl Chloride or Thionyl Chloride. The

resulting 4-Chlorotrityl Chloride is used to functionalize resins or protect primary

alcohols/amines.[1]

Reaction:ROH + SOCl₂ → RCl + SO₂ + HCl

Utility: The 4-Cl-Trt group is retained during the removal of DMTr groups in oligonucleotide

synthesis, allowing for block-synthesis strategies.[1]

B. Pharmaceutical Impurity Standard (Clotrimazole)
In the synthesis of the antifungal Clotrimazole (a trityl-imidazole), the reaction of 2-chlorotrityl

chloride can be contaminated with the 4-chloro isomer if the starting material (2-

chlorobenzotrichloride) contains 4-chloro impurities.

Regulatory Requirement: CAS 6922-89-0 is Impurity B in the European Pharmacopoeia

monograph for Clotrimazole.[1]

Action: QC labs must use authentic (4-Chlorophenyl)(diphenyl)methanol as a reference

standard to demonstrate that this impurity is below the reporting threshold (typically <0.10%).

[1]

Safety & Handling
Hazards: Causes skin irritation (H315) and serious eye irritation (H319).[1]

Storage: Store at +2°C to +8°C. Hygroscopic.

Disposal: Halogenated organic waste.[1] Do not mix with non-halogenated solvents during

disposal to avoid incineration costs.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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